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Compound of Interest

N-Isopropylhydroxylamine
Compound Name:
hydrochloride

cat. No.: B1295778

An In-depth Technical Guide to the Safety, Handling, and Storage of N-
Isopropylhydroxylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for N-
Isopropylhydroxylamine hydrochloride, a crucial reagent in various research and
development applications. Adherence to these guidelines is essential to ensure a safe
laboratory environment and maintain the integrity of the compound.

Chemical and Physical Properties

N-Isopropylhydroxylamine hydrochloride is a solid compound with the following properties:
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Property Value Reference

CAS Number 50632-53-6 [1]

Molecular Formula C3H10CINO [21[1][3]

Molecular Weight 111.57 g/mol [2][1]

) Solid, White to Almost white

Physical State [4]
powder/crystal

Melting Point 68.0t0 72.0 °C

Hazard Identification and Classification

N-Isopropylhydroxylamine hydrochloride is classified as a hazardous substance. It is crucial
to be aware of its potential health effects.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[2][1][3]

H317: May cause an allergic skin reaction.[2]

H319: Causes serious eye irritation.[2][1][3]

H335: May cause respiratory irritation.[1]

Hazard and Precautionary Codes:
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Code

Description

Reference

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[3]

P264

Wash skin thoroughly after
handling.

[3]

P270

Do not eat, drink or smoke

when using this product.

[3][5]

P271

Use only outdoors or in a well-

ventilated area.

[3](5]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

[2](3]

P301+P317

IF SWALLOWED: Get medical
help.

[3]

P302+P352

IF ON SKIN: Wash with plenty
of water.

[3]

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

[3]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[2](3]

P403+P233

Store in a well-ventilated
place. Keep container tightly

closed.

[3]

P405

Store locked up.

[3]

P501

Dispose of contents/container

to an approved waste disposal

[3][6]

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/R3912000.pdf
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/R3912000.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/NIsopropylhydroxylaminehydrochloride.htm
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/NIsopropylhydroxylaminehydrochloride.htm
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

plant.

Experimental Protocols

Detailed experimental protocols for the toxicological and safety assessments of N-
Isopropylhydroxylamine hydrochloride are not publicly available in the referenced safety
data sheets. These studies are typically conducted by manufacturers and regulatory agencies
and are often proprietary. For specific experimental details, it is recommended to contact the
supplier directly.

Safe Handling Workflow

Proper handling of N-Isopropylhydroxylamine hydrochloride is paramount to minimize
exposure and prevent accidents. The following workflow outlines the key steps for safe
handling from receipt to disposal.
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Receipt & Storage Handling & Use Post-Handling & Disposal

mmmmmmmmmmmmmmmmmmmmm tore ina ry, Well-Ventilated Area Don Appropiate PPE. Workn a Venulated Avea Dispose of Waste in
e I e Tl e [l e B 5 B | o] | o .

Accidental Spill Occurs

Don Appropriate PPE
(Respirator, Gloves, Goggles, etc.)

Contain the Spill with
Inert Absorbent Material

Carefully Collect Spilled Material
into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste According to
Institutional and Local Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295778#n-isopropylhydroxylamine-hydrochloride-
safety-handling-and-storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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